Cas no 1864427-35-9 (Butane, 2-(bromomethyl)-2-methyl-1-(1-methylpropoxy)-)

• Product Name: Butane, 2-(bromomethyl)-2-methyl-1-(1-methylpropoxy)-
• CAS No: 1864427-35-9
• MF: C₁₀H₂₁BrO
• MW: 237.177142858505
• CID: 5285274
• Update Time: 2025-07-30

Butane, 2-(bromomethyl)-2-methyl-1-(1-methylpropoxy)- Chemical and Physical Properties

Names and Identifiers

• Butane, 2-(bromomethyl)-2-methyl-1-(1-methylpropoxy)-

• Inchi： 1S/C10H21BrO/c1-5-9(3)12-8-10(4,6-2)7-11/h9H,5-8H2,1-4H3
• InChI Key： NFHVJGMMRCVMLA-UHFFFAOYSA-N
• SMILES： C(OC(C)CC)C(CBr)(C)CC

Additional information on Butane, 2-(bromomethyl)-2-methyl-1-(1-methylpropoxy)-

Butane, 2-(bromomethyl)-2-methyl-1-(1-methylpropoxy)- (CAS No. 1864427-35-9): A Comprehensive Overview of Its Applications and Recent Research Findings

The compound Butane, 2-(bromomethyl)-2-methyl-1-(1-methylpropoxy)- (CAS No. 1864427-35-9) represents a unique and versatile molecule in the realm of organic chemistry. Its structural composition, featuring a bromomethyl group and a 1-methylpropoxy substituent, makes it a valuable intermediate in various synthetic pathways. This introduction delves into the compound's properties, synthesis methods, and its emerging applications, particularly in pharmaceutical research and material science.

Chemical Structure and Properties: The molecular structure of Butane, 2-(bromomethyl)-2-methyl-1-(1-methylpropoxy)- is characterized by a branched butane backbone with functional groups that enhance its reactivity. The presence of a bromomethyl group (–CH₂Br) at the second carbon and a 1-methylpropoxy group (–OCH₂CH(CH₃)₂) at the first carbon imparts distinct chemical properties. The bromomethyl group is highly reactive, making it suitable for nucleophilic substitution reactions, while the 1-methylpropoxy group contributes to solubility and stability in various solvents.

The compound exhibits a melting point of approximately –95°C and a boiling point around 120°C, indicating its volatility and potential for use in gas-phase reactions. Its solubility in organic solvents such as dichloromethane, ethyl acetate, and toluene further enhances its utility in synthetic chemistry. These properties make it an attractive candidate for use in multi-step synthetic routes where both reactivity and solubility are crucial.

Synthesis Methods: The synthesis of Butane, 2-(bromomethyl)-2-methyl-1-(1-methylpropoxy)- typically involves the bromination of isobutene followed by etherification with methanol or an alcohol derivative. One common approach involves the reaction of isobutene with hydrobromic acid (HBr) to form 2-bromo-2-methylbutane, which is then subjected to nucleophilic substitution with methanol in the presence of an acid catalyst to introduce the 1-methylpropoxy group. Alternatively, Grignard reagents can be used to introduce the bromomethyl group after the formation of the ether linkage.

Recent advancements in catalytic methods have improved the efficiency and yield of this synthesis. For instance, the use of transition metal catalysts such as palladium or nickel has been shown to enhance selectivity and reduce byproduct formation. These innovations not only streamline the synthetic process but also make it more environmentally friendly by minimizing waste and reducing energy consumption.

Applications in Pharmaceutical Research: The reactivity of the bromomethyl group in Butane, 2-(bromomethyl)-2-methyl-1-(1-methylpropoxy)- makes it a valuable building block in pharmaceutical synthesis. It serves as a precursor for the preparation of various bioactive molecules, including antiviral and anticancer agents. The compound's ability to undergo nucleophilic substitution reactions allows for the introduction of diverse functional groups, enabling the construction of complex drug molecules.

In recent years, there has been significant interest in using this compound as an intermediate in the synthesis of protease inhibitors. Proteases play critical roles in various biological processes, including viral replication and tumor growth. By modifying the structure of protease inhibitors with derivatives of Butane, 2-(bromomethyl)-2-methyl-1-(1-methylpropoxy)-, researchers have been able to develop more potent and selective inhibitors. These inhibitors hold promise for treating diseases such as HIV/AIDS and certain types of cancer.

Emerging Applications in Material Science: Beyond pharmaceuticals, Butane, 2-(bromomethyl)-2-methyl-1-(1-methylpropoxy)- has found applications in material science due to its ability to form polymers and copolymers with other monomers. Its unique structure allows for the creation of materials with tailored properties such as enhanced thermal stability or improved mechanical strength. Researchers are exploring its use in developing new types of adhesives, coatings, and specialty plastics.

The compound's reactivity also makes it suitable for synthesizing functionalized polymers that exhibit specific biological activities. For example, polymers incorporating bromomethyl groups can be used to create drug delivery systems that release active ingredients in response to specific physiological triggers. This approach has potential applications in targeted therapy where drugs are released only at sites affected by disease.

Future Prospects: As research continues to uncover new applications for organic compounds like Butane, 2-(bromomethyl)-2-methyl-1-(1-methyloxy)-, its importance is likely to grow further. Advances in synthetic chemistry and catalytic methods will continue to expand its utility across multiple disciplines. Additionally, interdisciplinary approaches combining organic chemistry with nanotechnology may lead to innovative materials with unprecedented properties.

The development of more sustainable synthetic routes will also be crucial for maximizing the benefits of this compound without compromising environmental standards. Green chemistry principles can guide future research towards methods that minimize hazardous waste and reduce energy consumption while maintaining high yields and selectivity.